1,3-dimethyl-1H-indazol-6-ol
Overview
Description
1,3-dimethyl-1H-indazol-6-ol is a compound with the CAS Number: 1416712-54-3 . It has a molecular weight of 162.19 and its IUPAC name is 1,3-dimethyl-1H-indazol-6-ol .
Synthesis Analysis
Recent synthetic approaches to 1H- and 2H-indazoles have been summarized in the literature . These strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The InChI code for 1,3-dimethyl-1H-indazol-6-ol is 1S/C9H10N2O/c1-6-8-4-3-7 (12)5-9 (8)11 (2)10-6/h3-5,12H,1-2H3 . This code provides a unique identifier for the molecular structure of the compound.Chemical Reactions Analysis
Indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . Several recently marketed drugs contain an indazole structural motif .Physical And Chemical Properties Analysis
The physical and chemical properties of 1,3-dimethyl-1H-indazol-6-ol include a molecular weight of 162.19 .Scientific Research Applications
Medicinal Applications
Indazole-containing heterocyclic compounds, such as 1,3-dimethyl-1H-indazol-6-ol, have a wide variety of medicinal applications . They are used as antihypertensive , anticancer , antidepressant , anti-inflammatory , and antibacterial agents . Several recently marketed drugs contain an indazole structural motif .
Synthetic Approaches
The synthesis of 1H- and 2H-indazoles, including 1,3-dimethyl-1H-indazol-6-ol, has been a focus of recent research . Strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent .
Antitumor Activity
Indazole derivatives, including 1,3-dimethyl-1H-indazol-6-ol, have shown potential in the treatment of various types of cancer . They have demonstrated inhibitory activities against human cancer cell lines of lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2) .
Anti-Inflammatory Activity
Certain indazolane derivatives, which are similar to 1,3-dimethyl-1H-indazol-6-ol, have demonstrated anti-inflammatory activity . This suggests that 1,3-dimethyl-1H-indazol-6-ol could potentially be used in the treatment of inflammatory conditions .
Analgesic and Antipyretic Activities
Some indazole derivatives have shown weak anti-inflammatory, analgesic, antipyretic, and hypotensive activities in rats and mice . This suggests that 1,3-dimethyl-1H-indazol-6-ol could potentially have similar effects .
Platelet Antiaggregating Effects
Certain indazole derivatives have demonstrated moderate platelet antiaggregating effects in vitro . This suggests that 1,3-dimethyl-1H-indazol-6-ol could potentially be used to prevent blood clots .
Future Directions
Indazole-containing derivatives represent one of the most important heterocycles in drug molecules . They display versatile biological activities and have gained considerable attention in the field of medicinal chemistry . Future research may focus on developing new synthetic approaches and exploring the diverse biological activities of indazole-based compounds.
Mechanism of Action
- It’s worth noting that indazole derivatives, including 1,3-dimethyl-1H-indazol-6-ol, exhibit a wide range of activities, such as anti-inflammatory, antimicrobial, anti-HIV, anticancer, hypoglycemic, and antiprotozoal effects .
- For example, some indazole derivatives inhibit cyclo-oxygenase-2 (COX-2), an enzyme involved in inflammation .
Target of Action
Mode of Action
Biochemical Pathways
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dimethyl-1H-indazol-6-ol involves the condensation of 2-methyl-1H-indazole-3-carbaldehyde with methylamine followed by cyclization and reduction.", "Starting Materials": [ "2-methyl-1H-indazole-3-carbaldehyde", "Methylamine", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2-methyl-1H-indazole-3-carbaldehyde with methylamine in methanol in the presence of hydrochloric acid to form 2-methyl-1-(methylamino)-1H-indazole-3-carbaldehyde.", "Step 2: Cyclization of 2-methyl-1-(methylamino)-1H-indazole-3-carbaldehyde with hydrochloric acid to form 1,3-dimethyl-1H-indazol-6-ol.", "Step 3: Reduction of 1,3-dimethyl-1H-indazol-6-ol with sodium borohydride in methanol to form the final product, 1,3-dimethyl-1H-indazol-6-ol." ] } | |
CAS RN |
1416712-54-3 |
Product Name |
1,3-dimethyl-1H-indazol-6-ol |
Molecular Formula |
C9H10N2O |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
